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Introduction

5-(Bromomethyl)undecane (CAS No. 85531-02-8) is a halogenated alkane that serves as a

versatile intermediate and building block in various fields of chemical synthesis.[1] Its unique

structure, featuring a C12 alkyl chain, imparts significant lipophilicity, while the reactive

bromomethyl group provides a key site for nucleophilic substitution.[1] This combination of

properties makes it a valuable reagent for researchers and drug development professionals,

particularly in the synthesis of novel surfactants, organic electronic materials, and

pharmaceutical intermediates.[1][2][3] This guide provides a comprehensive overview of the

physicochemical properties, synthesis, reactivity, applications, and safety protocols associated

with 5-(Bromomethyl)undecane.

Physicochemical Properties
A thorough understanding of a compound's physical and chemical characteristics is

fundamental to its effective application in a laboratory setting. The properties of 5-
(Bromomethyl)undecane are summarized below.
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Property Value Source(s)

Molecular Formula C12H25Br [1][2][4][5]

Molecular Weight 249.23 g/mol [2][4][5]

CAS Number 85531-02-8 [1][4][5]

Appearance
Colorless to light yellow, clear

to cloudy liquid
[1][3][6]

Predicted Boiling Point 271.6 ± 8.0 °C [1][3]

Predicted Density 1.037 ± 0.06 g/cm³ [1][3][7]

Purity Typically >97.0% (GC) [1][6]

Synthesis and Purification Protocol
The synthesis of 5-(Bromomethyl)undecane is most commonly achieved through the

bromination of the corresponding alcohol, 2-butyl-1-octanol. The following protocol is a well-

established method that provides a good yield and high purity of the final product.[2][3][7]

Rationale for Method Selection
The use of triphenylphosphine and bromine (or a bromine equivalent like N-bromosuccinimide)

to convert a primary alcohol to an alkyl bromide is a standard and reliable transformation in

organic synthesis, known as the Appel reaction. This method is favored for its relatively mild

conditions and high efficiency, minimizing the formation of byproducts that can be difficult to

remove from a lipophilic molecule like 5-(Bromomethyl)undecane. The purification by silica

gel column chromatography is essential to remove the triphenylphosphine oxide byproduct and

any unreacted starting material.

Experimental Protocol: Synthesis from 2-Butyl-1-octanol
Materials:

2-Butyl-1-octanol (100 mmol)

Triphenylphosphine (100 mmol)
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Bromine (100 mmol)

Dichloromethane (DCM), anhydrous (250 mL)

Sodium Carbonate (Na₂CO₃)

Hexane

Petroleum Ether

Silica Gel

Procedure:

Reaction Setup: Dissolve triphenylphosphine (26.18 g, 100 mmol) in 250 mL of anhydrous

dichloromethane (DCM) in a round-bottom flask. Bubble argon gas through the solution for

10 minutes to create an inert atmosphere.[2][3]

Reagent Addition: Cool the flask to 0 °C using an ice bath. Slowly add bromine (5.11 mL,

100 mmol) to the solution. Following the bromine addition, add 2-butyl-1-octanol (18.635 g,

100 mmol) dropwise while maintaining the temperature at 0 °C.[2][3]

Reaction Progression: Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm

to room temperature and stir overnight.[2][3][7]

Workup: After the reaction is complete, add a small amount of sodium carbonate to

neutralize any remaining acid. Remove the DCM by distillation under reduced pressure.[2][3]

Initial Purification: Filter the residue and wash it with hexane. This will help to remove the

bulk of the triphenylphosphine oxide.[2][7]

Final Purification: Purify the crude product by silica gel column chromatography, using

petroleum ether as the eluent. This will yield a colorless oily product. A typical yield is around

88%.[2][3]

Structural Confirmation: The structure of the synthesized 5-(Bromomethyl)undecane should

be confirmed by spectroscopic methods, such as ¹H NMR and ¹³C NMR.[2][3]
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¹H NMR (400 MHz, CDCl₃): δ 3.45 (d, J = 4.8 Hz, 2H), 1.59 (m, 1H), 1.40-1.21 (m, 16H),

0.90 (q, J = 6.9 Hz, 6H).[2][3]

¹³C NMR (125 MHz, CDCl₃): δ 39.88, 39.62, 32.71, 32.40, 31.95, 29.61, 28.92, 26.68, 22.99,

22.80, 14.25, 14.21.[2][3]

Chemical Reactivity and Applications
The primary driver of 5-(Bromomethyl)undecane's utility is the reactivity of its bromomethyl

group. This functional group makes the compound an excellent electrophile, readily

participating in nucleophilic substitution reactions (SN2).[1]

Reactants

Products

5-(Bromomethyl)undecane
(R-CH₂-Br)

Substituted Product
(R-CH₂-Nu)

SN2 Reaction

Bromide Ion
(Br⁻)

Nucleophile
(Nu⁻)

Click to download full resolution via product page

Caption: General SN2 reaction pathway of 5-(Bromomethyl)undecane.

This reactivity is leveraged in several key applications:

Surfactant Synthesis: It is used as a reagent in the synthesis of alkyl triazole glycosides

(ATGs), which represent a novel class of bio-related surfactants.[2][3] The long alkyl chain of

5-(Bromomethyl)undecane forms the hydrophobic tail of the surfactant molecule.

Organic Electronics: In the field of materials science, 5-(Bromomethyl)undecane is utilized

in the development of organic electronic materials.[1] It can function as an acceptor material
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in organic photovoltaic (OPV) cells, contributing to efficient electron transfer for electricity

generation.[8]

Pharmaceutical Intermediates: The ability to easily couple 5-(Bromomethyl)undecane with

other molecular fragments makes it a valuable intermediate in the synthesis of more complex

molecules, including potential drug candidates.[1] While direct applications in drug discovery

are not extensively documented in the provided search results, its role as a building block is

clear.

Safety, Handling, and Storage
As with any chemical reagent, proper safety protocols must be followed when handling 5-
(Bromomethyl)undecane.

Hazard Identification:

Skin Irritation: Causes skin irritation (H315).[4][7][9]

Eye Irritation: Causes serious eye irritation (H319).[4][9]

Flammability: Flammable liquid and vapor.

Recommended Precautions:

Personal Protective Equipment (PPE): Wear protective gloves, eye protection (goggles or

face shield), and a lab coat.[9][10]

Handling: Use only in a well-ventilated area, preferably under a chemical fume hood.[10]

Wash hands thoroughly after handling.[9] Keep away from heat, sparks, open flames, and

hot surfaces.

Storage: Store in a tightly closed container in a dry, well-ventilated place.[3] Recommended

storage is at room temperature in a cool, dark place.[9]

First Aid Measures:

If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water. If

skin irritation occurs, get medical advice.[9]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[9][10]

If Inhaled: Remove person to fresh air and keep comfortable for breathing.[10]

If Swallowed: Do NOT induce vomiting. Rinse mouth and seek medical attention.[10]

Conclusion
5-(Bromomethyl)undecane is a valuable and versatile chemical intermediate with established

applications in the synthesis of surfactants and advanced materials. Its straightforward

synthesis and predictable reactivity make it an important tool for researchers in both academic

and industrial settings. Adherence to strict safety protocols is essential when working with this

compound to mitigate the risks of skin and eye irritation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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